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Compound of Interest

Compound Name: (2R)-Octyl-alpha-hydroxyglutarate

CAS No.: 1391194-67-4

Cat. No.: B570664

Get Quote

Abstract
(2R)-Octyl-alpha-hydroxyglutarate (Octyl-2-HG) is a cell-permeable ester derivative of the

oncometabolite (2R)-2-hydroxyglutarate (2-HG).[1] Unlike the endogenous salt form, which

exhibits poor membrane permeability, the octyl ester facilitates rapid intracellular uptake. Once

cytosolic, endogenous esterases hydrolyze the octyl group, releasing the active (2R)-2-HG

molecule, which competitively inhibits

-ketoglutarate (

-KG)-dependent dioxygenases (e.g., TETs, KDMs, PHDs) and ATP synthase. This guide
provides a standardized protocol for the dissolution, storage, and experimental application of
Octyl-2-HG to ensure reproducibility in metabolic and epigenetic research.

Physicochemical Profile
Understanding the chemical limitations of Octyl-2-HG is critical for preventing experimental

artifacts such as precipitation or spontaneous hydrolysis.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b570664#bc-rfq
https://www.benchchem.com/product/b570664/docs?utm_src=pdf-body#application-note-solubilization-storage-and-experimental-use-of-2r-octyl-alpha-hydroxyglutarate
https://www.sigmaaldrich.com/SG/en/product/sigma/sml2200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570664?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

Chemical Name (2R)-Octyl-alpha-hydroxyglutarate

Synonyms (2R)-Octyl-2-HG; Octyl-D-2-HG

Molecular Weight 260.33 g/mol

Physical State Crystalline Solid / Film

Solubility (DMSO) ~10–25 mg/mL (38–96 mM)

Solubility (Ethanol) ~20 mg/mL

Solubility (PBS/Water) Low (< 1 mg/mL); prone to precipitation

Cell Permeability High (Lipophilic ester)

Preparation and Dissolution Protocol
Critical Pre-Requisites

Solvent Choice: Dimethyl sulfoxide (DMSO) is the preferred solvent for stock solutions. Avoid

aqueous buffers for stock preparation due to rapid ester hydrolysis and low solubility.

Freshness: Aqueous working solutions must be prepared immediately before use.

Stock Solution Preparation (e.g., 50 mM in DMSO)
Calculate Mass: To prepare 1 mL of a 50 mM stock, weigh 13.02 mg of Octyl-2-HG.

Dissolve: Add 1 mL of high-grade anhydrous DMSO.

Agitate: Vortex vigorously for 30–60 seconds. If the compound is in a film format (common

from lyophilization), ensure the solvent washes the vial walls completely.

Clarify: Inspect visually. The solution must be completely clear. If particles persist, warm

slightly to 37°C for 2 minutes and vortex again.

Aliquot: Dispense into single-use aliquots (e.g., 20–50 µL) to avoid freeze-thaw cycles.
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Working Solution Preparation (Cell Culture)
Target Concentration: 0.5 mM – 1.0 mM (Standard effective range).

Dilution Factor: For a 500 µM (0.5 mM) final concentration, dilute the 50 mM DMSO stock

1:100 into pre-warmed culture media.

Mixing Method: Add the DMSO stock dropwise to the media while swirling to prevent local

high concentrations that trigger precipitation.

Vehicle Control: Prepare a matched control containing the same volume of DMSO (e.g., 1%

v/v) without the compound.

Dissolution Workflow Diagram
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Caption: Step-by-step workflow for preparing stable stock solutions and fresh working media.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b570664/docs?utm_src=pdf-body-img#application-note-solubilization-storage-and-experimental-use-of-2r-octyl-alpha-hydroxyglutarate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570664?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage and Stability Guidelines
Stability is the primary failure point in Octyl-2-HG experiments. The ester bond is susceptible to

spontaneous hydrolysis in the presence of water.[2]

State Temperature Condition Stability

Solid Powder -20°C
Desiccated, protected

from light
> 2 Years

DMSO Stock -80°C Sealed, anhydrous 6 Months

DMSO Stock -20°C Sealed, anhydrous 1 Month

Aqueous Media 37°C In culture media
Hours (Hydrolyzes to

2-HG)

Warning: Never store Octyl-2-HG diluted in PBS or media. The compound will hydrolyze into

the non-permeable salt form and/or precipitate.

Experimental Application: Cell Culture
Mechanism of Action
Octyl-2-HG acts as a "prodrug." It does not inhibit enzymes directly until it enters the cell and is

cleaved.

Entry: Passive diffusion across the plasma membrane (facilitated by the octyl tail).

Activation: Intracellular esterases cleave the octyl group.

Targeting: The released (2R)-2-HG accumulates to millimolar levels, competing with

-KG.[1]

Dosing Strategy
Effective Range: 100 µM – 1000 µM (0.1 – 1.0 mM).
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Note: Unlike the salt form (which requires 10–50 mM extracellularly to force entry), the

ester is potent at much lower doses.

Incubation Time:

Short-term (Metabolic Flux): 4–24 hours.[3]

Long-term (Epigenetic Reprogramming): 48–72 hours (Replenish media every 24 hours to

maintain active ester levels).

Controls:

Negative Control: DMSO Vehicle.

Specificity Control: (2S)-Octyl-2-HG (The S-enantiomer often has different or weaker

inhibitory profiles on TETs/KDMs, though it is also bioactive).

Permeability Control: Octyl-

-KG (To prove effects are due to the 2-HG core, not the octyl tail).

Cellular Pathway Diagram
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Caption: Mechanism of cellular entry and intracellular activation of Octyl-2-HG.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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